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Compound of Interest

Compound Name: Cedeodarin

Cat. No.: B209167

An In-Depth Technical Guide to Cedeodarin

Introduction

Cedeodarin is a dihydroflavonol, a type of flavonoid, isolated from the wood of the Himalayan
cedar, Cedrus deodara.[1] Chemically, it is identified as 6-methyltaxifolin.[2][3][4][5] It is one of
several structurally related flavonoids found in this plant, including cedrin (6-
methyldihydromyricetin), cedrinoside, and dihydromyricetin.[2][4][6] Research on Cedrus
deodara extracts, which contain a mixture of these compounds, has revealed a wide range of
pharmacological activities. These extracts have been traditionally used in Ayurvedic medicine
to treat various ailments, including inflammation, infections, skin disorders, and ulcers.[3][7]
Modern in-vitro and in-vivo studies have begun to validate these uses, demonstrating potent
antioxidant, anti-inflammatory, wound healing, antimicrobial, and anticancer properties
associated with the plant's chemical constituents.[3][6] This guide provides a technical
overview of the existing research related to Cedeodarin and the extracts in which it is found.

Pharmacological Activities

While most studies have been conducted on crude or fractionated extracts of Cedrus deodara
rather than on isolated Cedeodarin, the activities of these extracts are attributed to their rich
phytochemical content, including flavonoids like Cedeodarin.

e Wound Healing Activity: Methanolic extracts of C. deodara have demonstrated significant
efficacy in promoting the healing of burn wounds in animal models. The potent healing
properties are associated with the presence of phenolic compounds, particularly flavonoids,
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which play a crucial role in angiogenesis, collagen deposition, epithelialization, and wound
contraction.[6]

o Antioxidant Activity: Flavonoids are well-known for their antioxidant capabilities. Extracts
from C. deodara show strong free radical scavenging activity.[5][6] This is a key mechanism
underlying many of its other therapeutic effects, as high levels of reactive oxygen species
(ROS) can complicate and delay the healing process.[6]

e Antimicrobial Activity: The methanol extract has shown pronounced antibacterial activity,
particularly against the Gram-positive bacterium Staphylococcus aureus, a common cause of
wound infections.[6] This property is vital for preventing infections that can impair the healing
process.[6] The essential oil also possesses antifungal properties.[1]

o Anti-inflammatory and Analgesic Activity: Various parts of the C. deodara plant are used in
traditional medicine to treat inflammation and pain.[3] Studies have indicated the plant
possesses both anti-inflammatory and analgesic properties.[3][7]

o Anticancer Activity: Recent in-vitro studies have suggested that C. deodara extracts have
anti-cancer and anti-apoptotic effects on several cancer cell lines, including leukemia.[3][4]

» Antileishmanial Activity: A benzene extract of C. deodara leaves showed potent
antileishmanial activity against Leishmania donovani parasites in vitro, along with a
significant immunomodulatory effect on host cells.[8]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies on Cedrus deodara
extracts containing Cedeodarin.

Table 1: In Vivo Burn Wound Healing Activity of C. deodara Methanol Extract[6]

Treatment Group Day 7 Day 14 Day 21
Plant Extract (P) 33.6% 87.1% 93.4%
Positive Control (PC) 27.6% 80.7% 88.3%
Negative Control (NC)  20.1% 77.9% 80.2%
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Data represents the percentage of wound contraction in a Wistar rat burn model.

Table 2: In Vitro Antioxidant and Antimicrobial Activity of C. deodara Extracts

Assay Extract/Compound Result Source
DPPH Radical ICs0 = 10.6 + 0.80

. Methanol Extract [6]
Scavenging pg/mL
DPPH Radical Butylated ICs0=91.28 £ 0.13 ]
Scavenging Hydroxyanisole (BHA)  pg/mL

Antibacterial Activity Methanol Extract

Pronounced activity

against S. aureus

Antileishmanial
o Benzene Extract
Activity

Active dose range: 25-

[8]
200 pg/mL

| Antioxidant Activity (ABTS) | Water-soluble Extract | ICso = 25.5 + 0.64 pg/mL |[9] |

Experimental Protocols

Detailed methodologies for key experiments are outlined below.

Protocol 1: In Vivo Burn Wound Healing Assay (Rat

Model)[6]

o Animal Model: Wistar rats are used for the burn wound model.

e Anesthesia and Injury: Animals are anesthetized, and a second-degree burn is induced on

the dorsal area.

e Grouping: Rats are divided into multiple groups: a negative control (ointment base only), a

positive control, and a plant extract group treated with an ointment containing the methanol

extract of C. deodara.

o Treatment: The respective ointments are applied topically to the wound area.
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» Wound Contraction Measurement: The wound area is traced and measured on days 7, 14,
and 21 post-injury to calculate the percentage of wound contraction.

» Histopathology: On days 7, 14, and 21, skin tissue samples are harvested from euthanized
animals.

o Samples are fixed in 10% neutral buffered formalin for 48 hours.
o Tissues are processed, embedded in paraffin, and sectioned to a thickness of 5 um.

o Sections are stained with haematoxylin and eosin (H&E) for microscopic evaluation of
tissue regeneration, neovascularization, and collagen deposition.

Protocol 2: DPPH (1,1-Diphenyl-2-picrylhydrazyl) Radical
Scavenging Assay[6]

e Preparation: A solution of the stable free radical DPPH is prepared.

» Reaction: The C. deodara methanol extract is mixed with the DPPH solution at various
concentrations. A reference antioxidant (e.g., BHA) is used as a positive control.

 Incubation: The reaction mixture is incubated in the dark at room temperature.

o Measurement: The absorbance of the solution is measured using a spectrophotometer. The
decrease in absorbance indicates the radical scavenging activity of the extract.

o Calculation: The ICso value, which is the concentration of the extract required to scavenge
50% of the DPPH radicals, is calculated to quantify the antioxidant activity.

Protocol 3: Plant Material Extraction and
Fractionation[8]

o Collection and Preparation: Leaves of C. deodara are collected, washed, and dried at room
temperature. The dried plant material is powdered.

o Extraction: The powdered material is subjected to extraction using different solvents of
varying polarity (e.g., benzene, chloroform, ethyl acetate, methanol).
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« Fractionation: The crude extracts are fractionated to isolate different classes of compounds.

« Dilution: For biological assays, the dried fractions are diluted in a suitable solvent like

dimethyl sulfoxide (DMSO).
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Caption: Conceptual mechanism for flavonoid-mediated wound healing.
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Caption: Experimental workflow for the in vivo burn wound healing study.
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Caption: Workflow for the extraction and fractionation of C. deodara.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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